Cas no 898766-78-4 (8-(2-Bromophenyl)-8-oxooctanenitrile)

• Product Name: 8-(2-Bromophenyl)-8-oxooctanenitrile
• CAS No: 898766-78-4
• MF: C₁₄H₁₆BrNO
• MW: 294.186943054199
• MDL: MFCD02260538
• CID: 880129
• PubChem ID: 24723797
• Update Time: 2025-11-02

8-(2-Bromophenyl)-8-oxooctanenitrile Chemical and Physical Properties

Names and Identifiers

• 8-(2-BROMOPHENYL)-8-OXOOCTANENITRILE
• AKOS016019558
• MS-21212
• DTXSID50642196
• MFCD02260538
• 898766-78-4
• 8-(2-Bromophenyl)-8-oxooctanenitrile

• MDL： MFCD02260538
• Inchi： 1S/C14H16BrNO/c15-13-9-6-5-8-12(13)14(17)10-4-2-1-3-7-11-16/h5-6,8-9H,1-4,7,10H2
• InChI Key： VTGRNHRDODNSAZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(CCCCCCC#N)=O

Computed Properties

• Exact Mass: 293.04200
• Monoisotopic Mass: 293.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 4.49598

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 8-(2-Bromophenyl)-8-oxooctanenitrile

8-(2-Bromophenyl)-8-oxooctanenitrile (CAS 898766-78-4): A Versatile Chemical Building Block for Pharmaceutical and Material Science Applications

In the ever-evolving landscape of organic chemistry, 8-(2-Bromophenyl)-8-oxooctanenitrile (CAS 898766-78-4) has emerged as a compound of significant interest to researchers and industrial chemists alike. This brominated aromatic nitrile derivative combines unique structural features that make it particularly valuable in synthetic organic chemistry, pharmaceutical development, and advanced material science.

The molecular structure of 8-(2-Bromophenyl)-8-oxooctanenitrile features an eight-carbon aliphatic chain terminated by a nitrile group (-CN) and a carbonyl group (C=O), while the aromatic ring bears a bromine substituent at the ortho position. This combination of functional groups creates multiple reactive sites that can be exploited in various synthetic transformations, making it a versatile chemical intermediate.

Recent trends in pharmaceutical research have shown growing interest in brominated aromatic compounds like 8-(2-Bromophenyl)-8-oxooctanenitrile due to their potential biological activities. The compound's structure suggests possible applications in the development of enzyme inhibitors or receptor modulators, particularly in neurological and metabolic disorder research. While not a drug substance itself, its role as a pharmaceutical intermediate is increasingly recognized in medicinal chemistry circles.

From a synthetic chemistry perspective, the nitrile functionality in 8-(2-Bromophenyl)-8-oxooctanenitrile offers numerous possibilities for further derivatization. It can be hydrolyzed to carboxylic acids, reduced to primary amines, or participate in various condensation reactions. The carbonyl group is amenable to nucleophilic addition reactions, while the bromine atom can undergo cross-coupling reactions such as Suzuki, Heck, or Buchwald-Hartwig couplings, making this compound a valuable building block for complex molecule synthesis.

In material science applications, 8-(2-Bromophenyl)-8-oxooctanenitrile has shown promise as a precursor for advanced polymers and liquid crystals. The combination of aromatic and aliphatic segments in its structure allows for the creation of materials with tailored thermal and optical properties. Researchers are particularly interested in its potential for developing organic semiconductors and photovoltaic materials, aligning with current global interests in sustainable energy solutions.

The synthesis of 8-(2-Bromophenyl)-8-oxooctanenitrile typically involves multi-step organic transformations starting from commercially available 2-bromobenzaldehyde or similar precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Purification methods usually involve column chromatography or recrystallization to achieve the high purity required for research and industrial applications.

Analytical characterization of 8-(2-Bromophenyl)-8-oxooctanenitrile employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. These methods confirm the compound's structure and purity, which are critical for its applications in sensitive chemical processes. The bromine atom produces distinctive splitting patterns in 1H NMR spectra, while the nitrile group shows a characteristic absorption in IR spectra around 2240 cm^-1.

Storage and handling of 8-(2-Bromophenyl)-8-oxooctanenitrile require standard laboratory precautions for organic compounds. It should be kept in a cool, dry place, protected from light and moisture to maintain stability. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection should be used when handling this chemical, in line with good laboratory practices.

The commercial availability of 8-(2-Bromophenyl)-8-oxooctanenitrile has increased in recent years to meet growing demand from research institutions and chemical manufacturers. Suppliers typically offer the compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. Pricing varies depending on purity and scale, with custom synthesis options available for specialized requirements.

Future research directions for 8-(2-Bromophenyl)-8-oxooctanenitrile derivatives may explore their potential in drug discovery programs targeting emerging therapeutic areas. The compound's structural features make it particularly interesting for developing small molecule therapeutics and diagnostic agents. Additionally, its application in materials science may expand as researchers develop new functional materials for electronics and energy storage applications.

In conclusion, 8-(2-Bromophenyl)-8-oxooctanenitrile (CAS 898766-78-4) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of functional groups and synthetic versatility ensures its continued relevance in organic synthesis, pharmaceutical research, and advanced materials development. As chemical research progresses toward more complex and specialized compounds, intermediates like 8-(2-Bromophenyl)-8-oxooctanenitrile will remain essential tools for innovation in chemistry and related fields.